Cas no 2306255-44-5 (tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate)

Tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound featuring a difluorinated and hydroxymethyl-substituted core structure. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. Its rigid spiro[4.5]decane framework and stereocenter at the 4-position make it a valuable intermediate for medicinal chemistry, particularly in the development of bioactive molecules requiring precise spatial orientation. The difluoromethyl moiety can influence lipophilicity and metabolic stability, while the hydroxymethyl group provides a handle for further functionalization. This compound is suited for use in peptide mimetics, enzyme inhibitors, and other pharmacologically relevant scaffolds.
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate structure
2306255-44-5 structure
Product Name:tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
CAS No:2306255-44-5
MF:C15H25F2NO3
MW:305.360711812973
CID:5107510
Update Time:2026-03-03

tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 8-Azaspiro[4.5]decane-8-carboxylic acid, 3,3-difluoro-1-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1R)-
    • tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
    • Inchi: 1S/C15H25F2NO3/c1-13(2,3)21-12(20)18-6-4-14(5-7-18)10-15(16,17)8-11(14)9-19/h11,19H,4-10H2,1-3H3/t11-/m0/s1
    • InChI Key: CARIHGLYSJJKLM-NSHDSACASA-N
    • SMILES: [C@H]1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-100MG
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
100MG
¥ 4,243.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-250MG
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
250MG
¥ 6,784.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-500MG
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
500MG
¥ 11,312.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-1G
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
1g
¥ 16,962.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-5G
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
5g
¥ 50,886.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-100mg
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
100mg
¥4244.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-250mg
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
250mg
¥6785.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-500mg
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
500mg
¥11312.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-1g
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
1g
¥16962.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL057-100.0mg
tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
2306255-44-5 95%
100.0mg
¥4244.0000 2025-04-11
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